5-Chloro-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylicacid

Specification

• CAS No.: 1355172-83-6
• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67
• IUPAC Name: 5-chloro-1-[(4-methylphenyl)methyl]triazole-4-carboxylic acid
• Standard InChI: InChI=1S/C11H10ClN3O2/c1-7-2-4-8(5-3-7)6-15-10(12)9(11(16)17)13-14-15/h2-5H,6H2,1H3,(H,16,17)
• Standard InChI Key: ANZYEIPARQIGTO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)O)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The IUPAC name 5-chloro-1-[(4-methylphenyl)methyl]triazole-4-carboxylic acid reflects its substitution pattern: a chlorine atom at position 5, a 4-methylbenzyl group at position 1, and a carboxylic acid at position 4 of the triazole ring. The SMILES notation CC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)O)Cl and InChIKey ANZYEIPARQIGTO-UHFFFAOYSA-N provide unambiguous structural descriptors. The planar triazole ring facilitates π-π stacking interactions, while the chloro and methyl groups influence lipophilicity and steric bulk, critical for target binding.

Physical and Chemical Characteristics

Key physicochemical properties remain partially characterized. Experimental data for solubility, melting point, and partition coefficient (logP) are unavailable, though computational predictions suggest moderate hydrophilicity due to the carboxylic acid moiety. Comparative analysis with structural analogs, such as 5-methyl-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1033463-40-9), reveals that chlorine substitution increases molecular weight by ~20 g/mol and may enhance electrophilic reactivity.

Table 1: Comparative Properties of Triazole Derivatives

Property	Target Compound (CAS 1355172-83-6)	5-Methyl Analog (CAS 1033463-40-9)
Molecular Formula	C₁₁H₁₀ClN₃O₂	C₁₂H₁₃N₃O₂
Molecular Weight (g/mol)	251.67	231.25
Predicted logP	~1.8 (estimated)	1.27
Functional Groups	Cl, COOH	CH₃, COOH

Synthesis and Reaction Optimization

Synthetic Pathways

The synthesis typically employs copper-catalyzed azide-alkyne cycloaddition (CuAAC), leveraging the Huisgen 1,3-dipolar reaction between substituted benzyl azides and propiolic acid derivatives. For example, 4-methylbenzyl azide reacts with 5-chloropropiolic acid under inert conditions (N₂ atmosphere) in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile. Copper(I) iodide or sulfate catalysts enhance regioselectivity, favoring 1,4-disubstituted triazole formation.

Reaction Conditions and Yield Optimization

• Temperature: 60–80°C to balance reaction rate and side-product formation.

• Catalyst Load: 5–10 mol% Cu(I) salts.

• Workup: Acidic extraction to isolate the carboxylic acid product.

Yields range from 40–65%, limited by competing side reactions such as homocoupling of alkynes. Recent advances in microwave-assisted synthesis could reduce reaction times and improve efficiency, though these methods remain untested for this specific compound.

Biological Activities and Mechanistic Insights

Enzyme Inhibition and Bioisosterism

The triazole ring serves as a bioisostere for amide or ester groups, improving metabolic stability. Molecular docking studies suggest that the carboxylic acid group chelates metal ions in enzyme active sites, potentially inhibiting metalloproteases or dehydrogenases. For instance, similar triazoles inhibit angiotensin-converting enzyme (ACE) with IC₅₀ values <1 µM, hinting at cardiovascular applications.

Research Gaps and Future Directions

Pharmacokinetic Profiling

Critical parameters—oral bioavailability, plasma half-life, and tissue distribution—require evaluation. Radiolabeled analogs could track in vivo behavior using PET or SPECT imaging.

Structural Optimization

• Substituent Variation: Replacing 4-methylbenzyl with heteroaromatic groups (e.g., pyridyl) may improve water solubility.

• Hybrid Molecules: Conjugating the triazole core with known pharmacophores (e.g., quinolones) could yield dual-action therapeutics.